(2Z)-2-[3-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]hydrazinecarboximidamide

• IUPAC Name: 2-[(Z)-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylideneamino]guanidine
• InChI: InChI=1S/C21H22N4O2/c1-2-26-20-12-15(13-24-25-21(22)23)10-11-19(20)27-14-17-8-5-7-16-6-3-4-9-18(16)17/h3-13H,2,14H2,1H3,(H4,22,23,25)/b24-13-
• InChI Key: ZTRRQDSEIKGMNG-CFRMEGHHSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN=C(N)N)OCC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\N=C(N)N)OCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

The compound is a derivative of hydrazinecarboximidamide, which is a class of compounds known for their biological activity. The presence of the naphthalene and benzylidene groups suggests that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely show conjugation between the benzylidene and naphthalene groups, which could impact its chemical reactivity and physical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the naphthalene and benzylidene groups could potentially make it a planar molecule, which might impact properties like solubility and melting point.

Scientific Research Applications

Synthesis and Characterization

• Convenient Synthesis of Thiazole and Pyrimidine Derivatives : A study focused on synthesizing new thiazole and pyrimidine derivatives incorporating a naphthalene moiety, which is relevant to the structural framework of the compound . This research showcases the versatility of naphthalene derivatives in forming various heterocyclic compounds, indicating a broad area of chemical exploration and potential application in creating bioactive molecules (Gomha & Badrey, 2013).

• Synthesis and Anti-viral Activities : Another study explored the synthesis of 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one derivatives and their anti-viral activities. This research indicates the potential of naphthalene derivatives in the development of antiviral agents, highlighting the compound's relevance in medicinal chemistry (Flefel et al., 2014).

• Structure Determination of Naphthalene Derivatives : A structural analysis of S,S′-(Naphthalen-2-ylmethyl sulfanyl (1-p-tolyl-ethylidene) hydrazine was conducted, providing insights into the molecular configuration and potential reactivity of naphthalene-based compounds. Such studies are crucial for understanding the chemical and physical properties that underpin their scientific applications (How et al., 2009).

Applications in Research

• Antioxidant and Antibacterial Activities : The synthesis and evaluation of naphthylmethyl-1, 3, 4- oxadiazoles for antioxidant and antibacterial activities showcases the potential biomedical applications of naphthalene derivatives. Compounds exhibiting significant activity highlight the compound's role in developing new therapeutic agents (Soumya & Rajitha, 2015).

• Anticancer Evaluation : Research into 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole derivatives for their anticancer evaluation underlines the critical role of naphthalene derivatives in oncological research, potentially leading to the development of novel anticancer drugs (Salahuddin et al., 2014).